Cas no 2171174-82-4 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid
• CAS No: 2171174-82-4
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 5877235
• PubChem ID: 165568473
• Update Time: 2025-06-09

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid
• EN300-1571380
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-hydroxybenzoic acid
• 2171174-82-4

• Inchi： 1S/C26H24N2O7/c1-34-14-22(24(30)27-15-10-11-23(29)20(12-15)25(31)32)28-26(33)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21-22,29H,13-14H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t22-/m0/s1
• InChI Key： YWWFMKLKORNYQH-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC(=C(C(=O)O)C=1)O)=O)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid

Introduction to 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid (CAS No. 2171174-82-4)

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid, identified by its CAS number 2171174-82-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with multiple substituents. The presence of a chiral center at the (2S) position and the incorporation of a fluoren-9-yl methoxycarbonyl group contribute to its unique chemical properties and potential biological activities.

The structural design of this compound reflects a deliberate approach to modulate its pharmacokinetic and pharmacodynamic profiles. The benzoic acid moiety is a well-known pharmacophore in drug discovery, often associated with anti-inflammatory, analgesic, and antimicrobial properties. The 3-methoxypropanamido group introduces an amide linkage, which is frequently utilized in medicinal chemistry to enhance solubility and bioavailability. Additionally, the 2-hydroxy functionality at the benzoic acid ring further diversifies its chemical interactions, potentially enabling binding to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological receptors. Studies suggest that the fluoren-9-yl methoxycarbonyl group may play a crucial role in stabilizing protein-ligand interactions, thereby enhancing the compound's binding efficacy. This insight aligns with emerging trends in drug design, where large aromatic rings are strategically incorporated to improve target engagement.

The stereochemistry at the (2S) position is particularly noteworthy, as chirality can profoundly influence a molecule's biological activity. Enantiomers of chiral compounds often exhibit distinct pharmacological profiles, necessitating rigorous stereochemical control during synthesis. The synthesis of this compound requires precise methodologies to ensure high enantiomeric purity, which is critical for its intended therapeutic applications.

In the context of contemporary pharmaceutical research, this compound represents an excellent example of how structural complexity can be leveraged to develop novel therapeutic agents. The combination of multiple functional groups—such as amides, hydroxyls, and aromatic rings—creates a versatile scaffold that can be further modified to explore new chemical spaces. Such molecular diversity is essential for addressing complex diseases that require multifaceted pharmacological interventions.

Moreover, the incorporation of a fluoren-9-yl methoxycarbonyl group has practical implications for drug development. Fluorene derivatives are known for their photophysical properties, which can be exploited in imaging techniques or as probes for biochemical assays. This dual functionality may enable the compound to serve as a tool molecule in both therapeutic and diagnostic applications.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Key steps include the introduction of protective groups to shield reactive sites during synthesis, followed by selective deprotection under controlled conditions. The use of advanced catalytic systems has also been explored to streamline certain reactions, reducing both reaction times and waste generation.

The potential biological activities of this compound have been explored through in vitro assays targeting various disease-relevant pathways. Preliminary studies indicate that it may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress—key mechanisms implicated in chronic diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of structure-activity relationship (SAR) studies in refining lead compounds for clinical development.

Advances in high-throughput screening (HTS) technologies have facilitated rapid evaluation of large libraries of compounds for biological activity. This approach has been instrumental in identifying promising candidates like 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybenzoic acid (CAS No. 2171174-82-4) for further investigation. The integration of HTS with computational modeling has accelerated the discovery process, allowing researchers to prioritize compounds based on both structural features and predicted bioactivity.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent structural complexity and biological relevance. This compound's design draws inspiration from such natural motifs while incorporating synthetic modifications to enhance potency and selectivity.

Regulatory considerations are also critical when developing novel pharmaceuticals like this one. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting thorough toxicological assessments are essential steps before advancing into clinical trials. These measures guarantee both safety and efficacy before the compound reaches patients.

The future directions for research on this compound include exploring its potential as an intermediate in more complex drug candidates or as a standalone therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies will be vital in translating these findings into tangible benefits for patients worldwide.